N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H16N4O4S/c1-11-2-5-15-20-17(21-18(24)22(15)9-11)27-10-16(23)19-12-3-4-13-14(8-12)26-7-6-25-13/h2-5,8-9H,6-7,10H2,1H3,(H,19,23)
• InChI Key: CWTJYBCCZIKMCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NC3=CC4=C(C=C3)OCCO4)C=C1
• Molecular Formula: C18H16N4O4S
• Molecular Weight: 384.4 g/mol

Description

The compound contains a 2,3-dihydro-1,4-benzodioxin-6-yl moiety, which is a chemical motif that has garnered significant attention in the field of medicinal chemistry due to its presence in various drugs and drug candidates. This distinctive structural element, characterized by a six-membered ring fused with a benzene ring and an oxygen bridge, imparts unique pharmacological properties to the compounds that incorporate it.

Molecular Structure Analysis

The precise configuration of molecules is a crucial determinant of their pharmacological properties. Hence, determining the spatial arrangement of substituents around a chiral carbon holds great importance in understanding and optimizing the therapeutic potential of drugs.

Chemical Reactions Analysis

The 2,3-dihydrobenzodioxine substructure’s versatility stems from its ability to interact with specific biological receptors and enzymes, influencing cellular pathways in a targeted manner.

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis of Heterocyclic Compounds : Studies involve the synthesis of heterocyclic compounds, including triazinone derivatives, showcasing methodologies for creating compounds with potential biological activities. For example, the synthesis of thiadiazolobenzamide via cyclization of thioxothiourea and its complexes with Ni and Pd has been explored, highlighting the process of forming new bonds between sulfur and nitrogen atoms (Adhami et al., 2012).

Antimalarial and COVID-19 Applications : Some sulfonamide derivatives have been investigated for their potential in treating diseases like malaria and COVID-19, utilizing computational calculations and molecular docking studies. These studies focus on the reactivity and synthesis of sulfonamide derivatives, demonstrating their potential antimalarial activity and exploring their applications in other therapeutic areas (Fahim & Ismael, 2021).

Biological Activities and Applications

Larvicidal and Antimicrobial Activities : Research into novel triazinone derivatives has shown these compounds to have larvicidal and antimicrobial properties. This suggests a potential application in developing new pesticides or antimicrobial agents (Kumara et al., 2015).

Future Directions

The future directions for this compound could involve further exploration of its pharmacological properties and potential applications in medicinal chemistry. This could involve the synthesis of diverse chemical derivatives and analogs to fine-tune the pharmacological properties.